N-(3-chlorophenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23ClN4O4S/c1-15-24-21(17(13-33)12-29-15)11-22-26(36-24)31-25(16-6-8-20(35-2)9-7-16)32-27(22)37-14-23(34)30-19-5-3-4-18(28)10-19/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
• InChI Key: MZLPLEFYPCLTQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)OC)SCC(=O)NC5=CC(=CC=C5)Cl)CO
• Molecular Formula: C27H23ClN4O4S
• Molecular Weight: 535.0 g/mol

Description

N-(3-chlorophenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O4S and its molecular weight is 535.02. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorophenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorophenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

• Chloroacetamide derivatives, including compounds similar to the one , have been used as herbicides for controlling annual grasses and broad-leaved weeds in various crops such as cotton, brassicas, maize, and soybeans. These compounds inhibit fatty acid synthesis in plants like the green alga Scenedesmus Acutus (Weisshaar & Böger, 1989).

Synthesis of Heterocyclic Compounds

• Research has been conducted on the synthesis of heterocyclic compounds using chloroacetamide derivatives. These processes involve reactions with various compounds to yield derivatives of pyrimidines, pyrazolo, chromeno, and thiazolopyrimidines, which are important in the development of new pharmaceuticals and materials (Elian, Abdelhafiz, & Abdelreheim, 2014).

Anticancer Research

• Certain acetamide derivatives have been synthesized and tested for anticancer activity. For instance, derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide showed appreciable cancer cell growth inhibition against various cancer cell lines, indicating their potential as anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activity

• The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings using chloroacetamide derivatives has been reported. These compounds showed promising antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Analgesic Research

• Pyrimidine derivatives, including chloroacetamide-based compounds, have been synthesized and evaluated for analgesic activities. Some compounds demonstrated significant analgesic effects, indicating their potential use in pain management (Sondhi et al., 2009).